13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate
Description
13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C22H36O6SSi and its molecular weight is 456.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis of compound '13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate' can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.
Starting Materials
4-methylbenzenesulfonyl chloride, 3,6,9-trioxaundec-1-yne, 13,13,14,14-tetramethyl-1,3,6,9,12-pentaoxapentadec-11-yne, Tetramethylammonium fluoride, Tetrahydrofuran, Sodium bicarbonate, Methanol, Chloroform, Sodium sulfate
Reaction
Step 1: 3,6,9-trioxaundec-1-yne is reacted with tetramethylammonium fluoride in tetrahydrofuran to form 13,13,14,14-tetramethyl-1,3,6,9,12-pentaoxapentadec-11-yne., Step 2: 4-methylbenzenesulfonyl chloride is added to the reaction mixture from step 1 and the resulting mixture is stirred at room temperature for several hours to form the corresponding sulfonate ester., Step 3: The sulfonate ester is then purified and reacted with sodium bicarbonate in methanol to form the desired compound, 13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate., Step 4: The product is then extracted with chloroform and dried over sodium sulfate to obtain the final compound.
properties
IUPAC Name |
2-[2-[2-[3-[tert-butyl(dimethyl)silyl]prop-2-ynoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H36O6SSi/c1-20-8-10-21(11-9-20)29(23,24)28-18-17-27-16-15-26-14-13-25-12-7-19-30(5,6)22(2,3)4/h8-11H,12-18H2,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYPKVRMPZBCYNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCOCCOCCOCC#C[Si](C)(C)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H36O6SSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
13,13,14,14-Tetramethyl-3,6,9-trioxa-13-silapentadec-11-yn-1-yl 4-methylbenzenesulfonate | |
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